![molecular formula C13H18ClN3 B1372269 1-[5-methyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]ethanamine hydrochloride CAS No. 1172228-55-5](/img/structure/B1372269.png)
1-[5-methyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]ethanamine hydrochloride
Overview
Description
“1-[5-methyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]ethanamine hydrochloride” is a chemical compound with a molecular weight of 251.76 . It is used for research purposes .
Molecular Structure Analysis
The molecular formula of “this compound” is C13H18ClN3 . The structure includes a pyrazole ring, which is a five-membered ring with two nitrogen atoms, and a phenyl ring, which is a six-membered ring with alternating double and single bonds .
Physical and Chemical Properties Analysis
“this compound” is a solid at room temperature . Its refractive index is predicted to be 1.59 .
Scientific Research Applications
Structural Characterization and Analysis
- The study by Delgado et al. (2020) focuses on the structural characterization of a pyrazoline compound similar to 1-[5-methyl-1-(4-methylphenyl)-1H-pyrazol-4-yl]ethanamine hydrochloride. It highlights the use of X-ray diffraction and Hirshfeld surface analysis for understanding molecular interactions and crystal packing in related compounds (Delgado et al., 2020).
Synthesis and Potential Biological Activities
- The synthesis of N,N-disubstituted propanamides and propanamines, starting from similar pyrazole compounds, is described in a study by Bruno et al. (1991). This research sheds light on the methodologies that could be applicable in synthesizing derivatives of this compound and exploring their potential biological activities (Bruno et al., 1991).
Synthesis and Characterization of Derivatives
- Bhat et al. (2016) discuss the synthesis and characterization of triazolyl chalcone derivatives, a process that is relevant for creating analogs of the pyrazole compound . The study offers insights into the chemical pathways and characterization techniques useful for similar research (Bhat et al., 2016).
Molecular Targeted Therapy and Derivative Synthesis
- Liu et al. (2017) emphasize the importance of 3-phenyl-1H-pyrazole derivatives in molecular targeted cancer therapy. The synthesis methods and biological activity potential of these derivatives are pertinent to the study of this compound (Liu et al., 2017).
Properties
IUPAC Name |
1-[5-methyl-1-(4-methylphenyl)pyrazol-4-yl]ethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3.ClH/c1-9-4-6-12(7-5-9)16-11(3)13(8-15-16)10(2)14;/h4-8,10H,14H2,1-3H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CZYQMVARZPJHMN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=C(C=N2)C(C)N)C.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.75 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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